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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core preclinical and basic research

on nifekalant, a Class III antiarrhythmic agent, for the treatment of ventricular tachycardia (VT).

It focuses on the electrophysiological mechanism, quantitative effects, and the experimental

methodologies used to characterize this compound.

Introduction
Nifekalant (brand name Shinbit®) is a potent antiarrhythmic agent utilized primarily for life-

threatening ventricular arrhythmias, including ventricular tachycardia and fibrillation.[1] As a

Class III agent, its primary mechanism involves the modulation of cardiac repolarization.[1]

Unlike many other antiarrhythmic drugs that affect multiple ion channels, nifekalant exhibits a

high degree of selectivity, making it a valuable subject of study for understanding the specific

role of potassium channel modulation in arrhythmia suppression.[1][2] It has demonstrated

efficacy in settings of acute coronary syndrome and for arrhythmias refractory to other

treatments.[3][4] This guide synthesizes the fundamental research that underpins its clinical

application.

Core Mechanism of Action
Nifekalant exerts its antiarrhythmic effect by selectively blocking the rapid component of the

delayed rectifier potassium current, known as IKr.[1][3] This current is crucial for the
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repolarization phase (Phase 3) of the cardiac action potential. The IKr channel is encoded by

the human ether-a-go-go-related gene (hERG).[3][5]

By inhibiting IKr, nifekalant delays the efflux of potassium ions from the cardiac myocyte.[1]

This delay leads to two key electrophysiological changes:

Prolongation of the Action Potential Duration (APD): The time it takes for the myocyte to

repolarize is extended.

Increase in the Effective Refractory Period (ERP): The period during which the myocyte

cannot be re-excited is lengthened.

These actions collectively stabilize the cardiac electrical environment and suppress the re-

entrant circuits that are the underlying cause of many ventricular tachycardias.[1] Nifekalant
has minimal effect on sodium (Na+) or calcium (Ca2+) channels and does not possess β-

adrenergic blocking activity, contributing to its targeted electrophysiological profile and a lower

incidence of negative inotropic effects.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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